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Compound of Interest

Compound Name: Ethyl cyanoacetate

Cat. No.: B033245

Essential Guide to Handling Ethyl Cyanoacetate

This guide provides immediate safety, handling, and disposal protocols for Ethyl
cyanoacetate, tailored for researchers and drug development professionals. Following these
procedures is critical for ensuring laboratory safety and regulatory compliance.

Ethyl cyanoacetate is a colorless to very light yellow liquid with a slight, pleasant odor.[1][2]
While widely used in organic synthesis, it is a hazardous substance that can cause serious
irritation to the eyes and skin.[1][3] It is also harmful if swallowed, inhaled, or absorbed through
the skin.[4][5][6]

Health Hazard Data
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Hazard Classification Description Citations

Harmful if swallowed. Animal
experiments suggest ingestion

Acute Oral Toxicity of less than 150 grams may be  [3][4][5]
fatal or cause serious health

damage.

Harmful in contact with skin. It
Acute Dermal Toxicity can be absorbed quickly and [3B1141[5]
completely through the skin.

Harmful if inhaled. Inhalation of
) o mists or fumes may be harmful
Acute Inhalation Toxicity ] [31141[5]
and can cause respiratory

irritation.

Skin Corrosion/Irritation Causes skin irritation. [11[3]

Causes serious eye irritation.
Eye Damage/Irritation Risk of serious damage to [11317]

eyes.

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is the primary defense against exposure
and chemical incidents.

Engineering Controls

o Ventilation: Always handle Ethyl cyanoacetate in a well-ventilated area.[1] A chemical fume
hood is required. Local exhaust ventilation should be used to control the release of vapors.

[3]

» Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower,
both of which should be readily accessible.[4][7]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for all personnel handling Ethyl cyanoacetate.
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PPE Category

Specification

Citations

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles. A face shield is
recommended where

splashing is a risk.

[1]14]0718]

Skin Protection

Wear compatible, chemical-
resistant gloves (e.g., PVC or
Nitrile). A chemical apron or
protective suit is necessary to

prevent skin contact.

[3114]071€]

Respiratory Protection

If ventilation is inadequate or
there is a risk of overexposure,
use a NIOSH/MSHA approved
air-purifying respirator. For
high concentrations, a full-face
supplied-air respirator may be

necessary.

[3114][718]

Handling Procedures

Wash hands and skin thoroughly after handling.[1][4]

Avoid all contact with eyes, skin, and clothing.[1][5]

Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.[5]

[°]

Keep containers tightly closed when not in use.[1][6]

Ground all equipment containing the material to prevent electrostatic discharge.[6]

Storage Procedures

» Store in a cool, dry, well-ventilated area away from incompatible substances.[1][10]
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o Keep containers tightly sealed and protected from physical damage.[3][6]

» Store away from sources of heat, ignition, and direct sunlight.[6][10]

e Incompatible materials include strong acids, strong bases, oxidizing agents, and reducing

agents.[3][5] Violent reactions are possible with strong acids.

Emergency and Disposal Plan

Immediate and decisive action is required in the event of an exposure or spill.

First Aid Measures

Exposure Route First Aid Protocol

Citations

Immediately flush eyes with

plenty of water for at least 15
Eye Contact minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1](7]

Immediately flush skin with

plenty of water for at least 15
Skin Contact minutes while removing

contaminated clothing and

shoes. Get medical aid.

[1](7]

Remove from exposure to
fresh air immediately. If not
) breathing, give artificial
Inhalation o o
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

[1]14]

If the victim is conscious and
alert, give 2-4 cupfuls of milk or
) water. Never give anything by
Ingestion .
mouth to an unconscious
person. Get medical aid

immediately.

[1](8]
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Spill Response Protocol

The following workflow outlines the procedural steps for managing an Ethyl cyanoacetate
spill.
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IMMEDIATE ACTION

Evacuate non-essential personnel
and ensure area is well-ventilated.

.

Don appropriate Personal
Protective Equipment (PPE).

.

Remove all sources of ignition.

Contain the spill using inert absorbent
material (sand, earth, vermiculite).

Carefully collect absorbed material
into a suitable, labeled, closed container
for hazardous waste.

Decontaminate the spill area.
Wash area and prevent runoff
into drains.

Dispose of waste container
according to institutional and
local regulations.

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling an Ethyl cyanoacetate spill.
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Disposal Plan

» Ethyl cyanoacetate and materials contaminated with it must be disposed of as hazardous
waste.[9][11]

e Do not allow the chemical to enter drains or soil.[4]

o All waste disposal must be conducted by a licensed professional waste disposal service and
in accordance with all local, regional, and national regulations.[5][11]

o Contaminated packaging should be disposed of in the same manner as the unused product.
[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. manavchem.com [manavchem.com]

. Ethyl cyanoacetate | CSH7NO2 | CID 7764 - PubChem [pubchem.ncbi.nim.nih.gov]
. datasheets.scbt.com [datasheets.scbt.com]

. Static.cymitquimica.com [static.cymitquimica.com]

. lobachemie.com [lobachemie.com]

. multichemindia.com [multichemindia.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. gtilaboratorysupplies.com [gtilaboratorysupplies.com]

°
(o] (0] ~ (@] ol EEN w N =

. hj.gov [nj.gov]

e 10. Specification for storage and transportation of ethyl cyanoacetate-Chemwin
[en.888chem.com]

e 11. cdhfinechemical.com [cdhfinechemical.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b033245?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0870.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1288416140_ETHYLCYANOACETATE-CASNO-105-56-6-MSDS(3).pdf
https://static.cymitquimica.com/products/3D/pdf/sds-FE60340.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-CYNOACETATE-CASNO-105-56-03725-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1288416140_ETHYLCYANOACETATE-CASNO-105-56-6-MSDS(3).pdf
https://www.cdhfinechemical.com/images/product/msds/37_1288416140_ETHYLCYANOACETATE-CASNO-105-56-6-MSDS(3).pdf
https://www.benchchem.com/product/b033245?utm_src=pdf-custom-synthesis
http://manavchem.com/pdf/Ethyl%20Cyanoacetate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyanoacetate
https://datasheets.scbt.com/sc-280710.pdf
https://static.cymitquimica.com/products/3D/pdf/sds-FE60340.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-CYNOACETATE-CASNO-105-56-03725-EN.aspx
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/ethyl-cyanoacetate-7F521806-A7BE-4967-9162-D68BD4F914A7.pdf&str=5713
https://pim-resources.coleparmer.com/sds/17910.pdf
https://gtilaboratorysupplies.com/assets/images/Ethyl%20cyanoacetate%20SDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0870.pdf
https://en.888chem.com/news/40/18698.html
https://en.888chem.com/news/40/18698.html
https://www.cdhfinechemical.com/images/product/msds/37_1288416140_ETHYLCYANOACETATE-CASNO-105-56-6-MSDS(3).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
cyanoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033245#personal-protective-equipment-for-handling-
ethyl-cyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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